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Abstract

Trachelosiaside, a lignan C-glucoside, represents a significant discovery in the field of natural
product chemistry. First isolated from the stems of Trachelospermum asiaticum, this compound
has garnered interest for its potential biological activities. This technical guide provides an in-
depth overview of the history of Trachelosiaside's discovery, detailed experimental protocols
for its isolation and purification, and a summary of its known biological signaling pathways. All
guantitative data is presented in structured tables, and key experimental workflows and
signaling pathways are visualized using diagrams to facilitate understanding for researchers
and drug development professionals.

Discovery and History

Trachelosiaside was first reported in a 1986 publication by F. Abe and T. Yamauchi in the
Chemical & Pharmaceutical Bulletin. Their work, titled "Lignans from Trachelospermum
asiaticum (Tracheolospermum. I1)," detailed the isolation and structure elucidation of this novel
compound from the polar fraction of a methanol extract of Trachelospermum asiaticum stems.
[1] This discovery was particularly noteworthy as Trachelosiaside was identified as
matairesinol 5'-C-3-D-glucoside, the first naturally occurring C-glucoside of a lignan.[2]

The genus Trachelospermum, belonging to the Apocynaceae family, has a long history of use
in traditional medicine in East Asian countries like Korea, China, and Japan for treating
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conditions such as hypertension and neuralgia.[3] Phytochemical investigations of this genus
have revealed a rich diversity of compounds, including lignans, triterpenoids, and flavonoids,
with lignans being a representative and predominant class of compounds.[1][4]

Experimental Protocols

The following protocols are based on established methodologies for the isolation of lignans
from plant materials and are representative of the techniques likely employed in the initial
discovery of Trachelosiaside.

Plant Material Extraction and Fractionation

A general workflow for the extraction and fractionation of Trachelospermum asiaticum to isolate
lignans is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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